Cas no 1489696-48-1 (1-(cyclobutylmethyl)-4-iodo-1H-pyrazole)

• Product Name: 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole
• CAS No: 1489696-48-1
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• CID: 5577953
• PubChem ID: 65457934
• Update Time: 2025-10-29

1-(cyclobutylmethyl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(cyclobutylmethyl)-4-iodo-
• 1-(cyclobutylmethyl)-4-iodo-1h-pyrazole
• 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole

• Inchi： 1S/C8H11IN2/c9-8-4-10-11(6-8)5-7-2-1-3-7/h4,6-7H,1-3,5H2
• InChI Key： AULGAVPPSCQNPM-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C=C(I)C=N1

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 305.6±15.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)

Additional information on 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole

Comprehensive Overview of 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole (CAS No. 1489696-48-1)

1-(cyclobutylmethyl)-4-iodo-1H-pyrazole (CAS No. 1489696-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological activities. The presence of an iodine substituent at the 4-position and a cyclobutylmethyl group at the 1-position makes this molecule particularly interesting for drug discovery and material science applications.

In recent years, the demand for iodinated pyrazole derivatives has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often employed in the synthesis of bioactive compounds. Researchers are increasingly exploring 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole as a building block for designing novel therapeutics targeting inflammation, cancer, and infectious diseases.

The unique structural features of 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole also make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its cyclobutylmethyl moiety can influence lipophilicity and metabolic stability, while the iodo group offers opportunities for further functionalization. These attributes align with current trends in drug development, where modular synthesis and late-stage diversification are highly valued.

From a synthetic chemistry perspective, the preparation of 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole typically involves the iodination of a preformed pyrazole core. Advances in green chemistry have prompted researchers to explore eco-friendly iodination methods, such as using iodine catalysts or recyclable reagents. This reflects broader industry shifts toward sustainable practices, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole has potential applications in materials science. Its aromatic core and halogenated structure could contribute to the development of organic semiconductors or liquid crystals. With the growing interest in organic electronics, this compound may find relevance in next-generation devices like OLEDs or flexible sensors.

Analytical characterization of 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole often involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions is another area of investigation, particularly for storage and handling protocols.

In summary, 1-(cyclobutylmethyl)-4-iodo-1H-pyrazole (CAS No. 1489696-48-1) represents a versatile scaffold with multifaceted applications. Its relevance to drug discovery, material science, and synthetic methodology ensures continued interest from the scientific community. As research progresses, this compound may unlock new possibilities in addressing global health and technological challenges.